4'-Azetidinomethyl-3,5-dichlorobenzophenone
Description
4’-Azetidinomethyl-3,5-dichlorobenzophenone is a synthetic compound with a molecular weight of 320.22 . Its IUPAC name is [4- (1-azetidinylmethyl)phenyl] (3,5-dichlorophenyl)methanone .
Molecular Structure Analysis
The InChI code for 4’-Azetidinomethyl-3,5-dichlorobenzophenone is 1S/C17H15Cl2NO/c18-15-8-14 (9-16 (19)10-15)17 (21)13-4-2-12 (3-5-13)11-20-6-1-7-20/h2-5,8-10H,1,6-7,11H2 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical And Chemical Properties Analysis
The physical and chemical properties of 4’-Azetidinomethyl-3,5-dichlorobenzophenone include a molecular weight of 320.22 . Additional properties such as melting point, boiling point, solubility, and spectral data are not provided in the search results.Scientific Research Applications
Chemical Research
The compound “4’-Azetidinomethyl-3,5-dichlorobenzophenone” is used in chemical research due to its unique structure and properties . Its IUPAC name is [4- (1-azetidinylmethyl)phenyl] (3,5-dichlorophenyl)methanone .
Drug Development
In medical research, this compound has been studied for its role in drug development. Its unique structure and properties make it a promising candidate for the development of new drugs.
Antitumor Activity
The compound has been found to exhibit potent antitumor activity. This makes it a potential candidate for the development of new cancer drugs.
Anti-inflammatory Activity
In addition to its antitumor activity, “4’-Azetidinomethyl-3,5-dichlorobenzophenone” also exhibits anti-inflammatory activity. This suggests its potential use in the development of anti-inflammatory drugs.
Synthesis and Characterization
The synthesis and characterization of “4’-Azetidinomethyl-3,5-dichlorobenzophenone” are important aspects of its scientific research applications. Understanding its synthesis process and characterizing its physical and chemical properties are crucial for its applications in various fields.
Scientific Experiments
This compound is used in various scientific experiments due to its unique properties. It can be used as a reagent or a building block in various chemical reactions.
properties
IUPAC Name |
[4-(azetidin-1-ylmethyl)phenyl]-(3,5-dichlorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2NO/c18-15-8-14(9-16(19)10-15)17(21)13-4-2-12(3-5-13)11-20-6-1-7-20/h2-5,8-10H,1,6-7,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKPFAEXMXHLUSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1)CC2=CC=C(C=C2)C(=O)C3=CC(=CC(=C3)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20642825 |
Source
|
| Record name | {4-[(Azetidin-1-yl)methyl]phenyl}(3,5-dichlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20642825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Azetidinomethyl-3,5-dichlorobenzophenone | |
CAS RN |
898757-02-3 |
Source
|
| Record name | {4-[(Azetidin-1-yl)methyl]phenyl}(3,5-dichlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20642825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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